Cas no 139393-83-2 (3-Pyridinecarboxylic acid, 5-ethyl-1,2-dihydro-6-methyl-2-oxo-)

3-Pyridinecarboxylic acid, 5-ethyl-1,2-dihydro-6-methyl-2-oxo- structure
139393-83-2 structure
Product Name:3-Pyridinecarboxylic acid, 5-ethyl-1,2-dihydro-6-methyl-2-oxo-
CAS No:139393-83-2
MF:C9H11NO3
MW:181.188542604446
CID:1269260
PubChem ID:15228411
Update Time:2025-04-20

3-Pyridinecarboxylic acid, 5-ethyl-1,2-dihydro-6-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylic acid, 5-ethyl-1,2-dihydro-6-methyl-2-oxo-
    • 5-ethyl-1,2-dihydro-6-methyl-2-oxo-3-Pyridinecarboxylic acid
    • 139393-83-2
    • AKOS017531783
    • DA-10800
    • SCHEMBL9274056
    • Inchi: 1S/C9H11NO3/c1-3-6-4-7(9(12)13)8(11)10-5(6)2/h4H,3H2,1-2H3,(H,10,11)(H,12,13)
    • InChI Key: UFEXUUNRWLGQRS-UHFFFAOYSA-N
    • SMILES: O=C1C(C(=O)O)=CC(CC)=C(C)N1

Computed Properties

  • Exact Mass: 181.07393
  • Monoisotopic Mass: 181.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • PSA: 66.4
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd